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Compound of Interest

Compound Name: Tetrahydro-2-isocyanato-2H-pyran
CAS No.: 1194-00-9
Cat. No.: B072949
Get Quote
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Executive Summary

2-Isocyanatooxane (commonly Tetrahydropyran-2-yl isocyanate) is a specialized heterocyclic
electrophile used primarily in organic synthesis and medicinal chemistry.[1][2][3] Characterized
by an isocyanate group (-N=C=0) attached to the anomeric (C2) position of a saturated oxygen
heterocycle, it serves as a critical intermediate for introducing the tetrahydropyran (THP) moiety
into amines and alcohols via urea and carbamate linkages.

This guide provides a rigorous technical analysis of 2-isocyanatooxane, focusing on its in situ
generation via Curtius rearrangement, its reactivity profile dominated by the anomeric effect,
and its application in constructing pharmacophores and protecting groups.[4]

Chemical Structure & Properties[1][5][6]
Structural Identity[1]

e |[UPAC Name: 2-Isocyanatotetrahydro-2H-pyran[4]

o Common Name: Tetrahydropyran-2-yl isocyanate[4][2]
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e Molecular Formula: CeHoaNO2[4]
e Molecular Weight: 127.14 g/mol

o Key Functional Group: Isocyanate (electrophilic) at the hemiacetal carbon.

The Anomeric Effect and Stability

The reactivity of 2-isocyanatooxane is distinct from aliphatic isocyanates due to the anomeric
effect. The C2 position is adjacent to the ring oxygen, creating a hemiaminal-like environment
upon reaction.

» Conformation: The isocyanate group often adopts an axial orientation to maximize the
hyperconjugative stabilization (

), although steric bulk can force an equatorial shift depending on substitution patterns.[4]

o Hydrolytic Instability: Unlike standard alkyl isocyanates, the hydrolysis product of 2-
isocyanatooxane is 2-aminotetrahydropyran, a hemiaminal ether.[4] This intermediate is
inherently unstable and spontaneously collapses to 5-hydroxypentanal (or its oligomers),
making strict anhydrous conditions mandatory for successful coupling.[4]

Synthesis Protocol: The Curtius Rearrangement[6]

[71[8][9]

Due to the thermal and hydrolytic instability of isolated 2-isocyanatooxane, the industry-
standard method for its utilization is one-pot generation via the Curtius rearrangement of
tetrahydropyran-2-carboxylic acid. The use of Diphenylphosphoryl azide (DPPA) avoids the
isolation of potentially explosive acyl azides.

Reagents & Materials[1][2][5][9][10][11]

o Substrate: Tetrahydropyran-2-carboxylic acid (1.0 equiv).
e Reagent: Diphenylphosphoryl azide (DPPA) (1.1 equiv).[4]

o Base: Triethylamine (EtsN) (1.2 equiv) - promotes deprotonation.
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e Solvent: Anhydrous Toluene or THF (0.1 - 0.2 M concentration).

» Nucleophile: Primary/Secondary Amine (for urea) or Alcohol (for carbamate).[4][2][5]

Step-by-Step Methodology

Phase 1: Acyl Azide Formation

Charge a flame-dried reaction vessel with Tetrahydropyran-2-carboxylic acid and anhydrous
Toluene under an inert atmosphere (N2 or Ar).

Add EtsN and stir at ambient temperature (20-25°C) for 10 minutes.

Add DPPA dropwise over 15 minutes.[4] Exotherm Warning: Monitor internal temperature.

Stir for 1-2 hours at room temperature.
o Checkpoint: Monitor TLC for consumption of acid.

Phase 2: Rearrangement to Isocyanate 5. Heat the reaction mixture to 80-90°C. 6. Observe
gas evolution (N2 release).[4] Maintain temperature for 1-2 hours until gas evolution ceases.

o Validation: FT-IR analysis of an aliquot should show a strong characteristic isocyanate peak
at ~2260 cm~1.

Phase 3: Nucleophilic Trapping 7. Cool the mixture to 0—25°C (depending on nucleophile
reactivity). 8. Add the Nucleophile (Amine or Alcohol) dissolved in minimal Toluene.

» Note: For unreactive alcohols, catalytic Dibutyltin Dilaurate (DBTDL) or heating may be
required.[4]

 Stir until the isocyanate peak (2260 cm~1) disappears by IR.
o Perform aqueous workup and purification (typically column chromatography).[4]

Synthesis Pathway Diagram[1]
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Caption: One-pot synthesis workflow via DPPA-mediated Curtius rearrangement.

Reactivity Profile & Mechanism[1]
Nucleophilic Addition

The carbon of the isocyanate group is highly electrophilic. Upon attack by a nucleophile, the
negative charge is delocalized onto the nitrogen/oxygen, followed by proton transfer.[4]

. Reaction . ]
Nucleophile Product Class . Yield Expectation
Conditions
Primary Amine (R- )
N-THP-N'-alkyl Urea 0°C to RT, fast High (>80%)
NH2)
Secondary Amine N-THP-N',N'-dialkyl
RT, moderate rate Good (60-80%)
(R2NH) Urea
Reflux or Catalyst
Alcohol (R-OH) THP-Carbamate Moderate-Good
(DBTDL)
Water DEGRADATION Any trace moisture N/A (Side Products)

Hydrolytic Degradation Pathway

The interaction with water is the primary failure mode in 2-isocyanatooxane chemistry. Unlike
standard ureas, the resulting THP-amine is not isolable.[4]
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Caption: Degradation pathway of 2-isocyanatooxane in the presence of moisture.

Applications in Drug Development[1][6][9]
THP-Protected Ureas

2-Isocyanatooxane acts as a reagent to introduce the tetrahydropyran group as a protecting
group for ureas. The THP group can be removed under acidic conditions (e.g., HCI/MeOH or
AcOH), regenerating the free urea.[4] This is valuable when the urea hydrogen requires
masking during alkylation steps.

Pharmacophore Installation
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The tetrahydropyran ring is a common pharmacophore in medicinal chemistry, improving
solubility and metabolic stability compared to cyclohexyl analogs.[4]

o Nitrosoureas: Historically, 2-isocyanatooxane was used to synthesize THP-analogs of
nitrosourea alkylating agents (cancer chemotherapy), attempting to modulate the lipophilicity
and blood-brain barrier penetration of the drug.

o Combinatorial Libraries: As a "scavenger" or building block in diversity-oriented synthesis, it
reacts rapidly with amine libraries to cap sequences or create urea-linked diversity.[4]

Safety & Handling

o Sensitizer: Like all isocyanates, 2-isocyanatooxane is a potent respiratory and skin
sensitizer.[4] All operations must be conducted in a fume hood.

» Explosion Hazard (Precursor): While DPPA minimizes risk, the acyl azide intermediate is
energetic.[4] Do not distill or concentrate the acyl azide solution to dryness.

e Moisture Sensitivity: Store reagents under inert gas. Glassware must be flame-dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b072949?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/25/3/611
https://www.researchgate.net/publication/288019739_Reduced_Reactivity_of_Amines_against_Nucleophilic_Substitution_via_Reversible_Reaction_with_Carbon_Dioxide
http://www.orgsyn.org/content/pdfs/procedures/v90p0271.pdf
https://patents.google.com/patent/CN107614496B/en
https://patents.google.com/patent/CN107614496B/en
https://www.alfa-chemistry.com/resources/curtius-rearrangement.html
https://www.almacgroup.com/knowledge/wp-content/uploads/sites/10/2021/01/OPRD_Tandem-Continuous-Flow-Curtius-Rearrangement-and-Subsequent-Enzyme-Mediated-Impurity-tagging-2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6604631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6604631/
http://orgsyn.org/content/pdfs/procedures/v86p0113.pdf
https://www.benchchem.com/product/b072949/docs#2-isocyanatooxane-technical-guide-to-structure-synthesis-and-reactivity-1
https://www.benchchem.com/product/b072949/docs#2-isocyanatooxane-technical-guide-to-structure-synthesis-and-reactivity-1
https://www.benchchem.com/product/b072949/docs#2-isocyanatooxane-technical-guide-to-structure-synthesis-and-reactivity-1
https://www.benchchem.com/product/b072949/docs#2-isocyanatooxane-technical-guide-to-structure-synthesis-and-reactivity-1
https://www.benchchem.com/product/b072949?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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